2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide
• InChI: InChI=1S/C22H21ClN2O4S/c1-16(25-30(27,28)21-13-7-18(23)8-14-21)22(26)24-19-9-11-20(12-10-19)29-15-17-5-3-2-4-6-17/h2-14,16,25H,15H2,1H3,(H,24,26)
• InChI Key: ZUIQFBFRMJGZQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H21ClN2O4S
• Molecular Weight: 444.9 g/mol

Description

2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide is a complex organic compound characterized by the presence of benzyloxy and chlorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 4-(benzyloxy)phenylacetic acid with appropriate reagents to introduce the sulfonyl and alaninamide groups . The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and automated systems can enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the desired effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-[4-(benzyloxy)phenyl]-2-(diethylamino)acetamide hydrochloride
• N-[4-(benzyloxy)phenyl]-N’-[2-chloro-6-(4-methoxyphenoxy)benzyl]urea

Uniqueness

2-[(4-chlorophenyl)sulfonylamino]-N-(4-phenylmethoxyphenyl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.